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Compound of Interest

Compound Name: PHPS1

Cat. No.: B1677735 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Ensuring safety and

compliance in the disposal of PHPS1 is paramount in a laboratory setting. This guide provides

essential information and step-by-step procedures for the proper handling and disposal of

PHPS1.

PHPS1 is a cell-permeable inhibitor of the Shp2 (PTPN11) protein tyrosine phosphatase,

utilized in laboratory research.[1][2] While a Safety Data Sheet (SDS) from at least one major

supplier indicates that PHPS1 sodium salt is not classified as a hazardous substance under EC

directives, it is crucial to note that its chemical, physical, and toxicological properties have not

been exhaustively investigated.[1] Therefore, a cautious approach, adhering to standard

laboratory chemical waste procedures, is strongly recommended.

Chemical and Physical Properties of PHPS1 Sodium
Salt
For easy reference, the key quantitative data for PHPS1 sodium salt are summarized in the

table below.
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Property Value Source

Molecular Formula C21H14N5O6SNa [1]

Molecular Weight 487.42 g/mol [1]

Appearance Solid

Solubility 10 mg/mL in DMSO

Storage Temperature -20°C

Experimental Protocol for PHPS1 Disposal
The following protocol outlines the standard procedure for the collection and disposal of

PHPS1 waste. This procedure is designed to minimize exposure and ensure that the waste is

handled in a safe and compliant manner.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant

gloves (minimum standard BS EN 374:2003), before handling PHPS1.[1]

2. Waste Segregation and Collection:

Designate a specific, clearly labeled waste container for PHPS1 and any materials

contaminated with it.

Do not mix PHPS1 waste with other waste streams unless explicitly permitted by your

institution's hazardous waste management guidelines.

For liquid waste (e.g., solutions containing PHPS1), use a sealable, non-reactive container.

For solid waste (e.g., contaminated gloves, pipette tips, absorbent paper), collect it in a

separate, sealed plastic bag or container.

3. Spill Management:

In the event of a spill, do not allow the substance to enter drains.[1]
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Cover the spill with a suitable absorbent material.

Carefully sweep up the absorbed material and place it into the designated PHPS1 waste

container.[1]

Clean the spill area with an appropriate solvent or detergent, and collect the cleaning

materials as contaminated waste.

4. Labeling and Storage:

Ensure the waste container is clearly and accurately labeled with "PHPS1 Waste" and any

other information required by your institution's Environmental Health and Safety (EHS)

department.

Store the sealed waste container in a designated, secure area, away from incompatible

materials, pending collection.

5. Disposal:

Arrange for the collection of the PHPS1 waste through your institution's hazardous materials

management or EHS department.

Provide them with the Safety Data Sheet for PHPS1.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of PHPS1.
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Caption: Workflow for the safe disposal of PHPS1 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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